Cas no 2248268-32-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate
• CAS No: 2248268-32-6
• MF: C₁₃H₆F₂N₂O₄S
• MW: 324.259548664093
• CID: 5866250
• PubChem ID: 165724386
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248268-32-6
• EN300-6525488
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate

• Inchi： 1S/C13H6F2N2O4S/c14-13(15,9-5-16-6-22-9)12(20)21-17-10(18)7-3-1-2-4-8(7)11(17)19/h1-6H
• InChI Key： XVOPNKLQIFYLTB-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 324.00163417g/mol
• Monoisotopic Mass: 324.00163417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate (CAS No. 2248268-32-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate, a compound with the CAS number 2248268-32-6, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 1,3-dioxo group, a dihydroisoindole ring, and a difluoroacetate moiety linked to a thiazole ring. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate typically involves multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the target molecule. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate exhibits high stability under various conditions. The presence of the difluoroacetate group imparts unique electronic and steric effects that influence the reactivity and solubility of the compound. Additionally, the dihydroisoindole ring system contributes to its rigidity and conformational stability. These properties make it an attractive candidate for use in pharmaceutical formulations and as a building block in organic synthesis.

The biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate have been extensively studied in recent years. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound exhibits potent inhibitory activity against human cathepsin L, an enzyme implicated in cancer progression and neurodegenerative diseases. The researchers found that the compound selectively binds to the active site of cathepsin L, thereby blocking its catalytic activity.

Beyond its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1,3-thiazol-5-yl)acetate has also shown promise as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2 , ̈ ̈ ̈ ̈ ̈ ̈ l ̈ l l l l l l l l l l l l l l l l yl ̈ yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl yl ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ (CAS No. ) has been investigated in several preclinical studies. These studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It has also been found to have a moderate plasma protein binding capacity and a reasonable half-life, which are desirable properties for a potential therapeutic agent.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of (CAS No. ) in human subjects. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings suggest that it may be a viable candidate for further development as a novel therapeutic agent.

In conclusion, * * * * * * * * (CAS No. * * * * * *) is a multifaceted compound with a wide range of potential applications in chemistry and pharmacology. Its unique structural features and favorable biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and new synthetic methods are developed, it is likely that we will see even more innovative uses for this compound in the future.